Cas no 1021113-30-3 (5-(2,3-dimethoxyphenyl)-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid)

• Product Name: 5-(2,3-dimethoxyphenyl)-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid
• CAS No: 1021113-30-3
• MF: C₂₂H₁₉N₃O₅
• MW: 405.403365373611
• CID: 6265540
• PubChem ID: 42110139
• Update Time: 2025-05-25

5-(2,3-dimethoxyphenyl)-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-dimethoxyphenyl)-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid
• VU0633842-1
• 1021113-30-3
• F5080-0230
• AKOS024495607
• 5-(2,3-dimethoxyphenyl)-2-(4-methoxyphenyl)-1H-imidazo[4,5-b]pyridine-7-carboxylic acid

• Inchi： 1S/C22H19N3O5/c1-28-13-9-7-12(8-10-13)20-24-18-15(22(26)27)11-16(23-21(18)25-20)14-5-4-6-17(29-2)19(14)30-3/h4-11H,1-3H3,(H,26,27)(H,23,24,25)
• InChI Key： LFTRZZQRLAEWDH-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C1C=C(C(=O)O)C2=C(N=C(C3C=CC(=CC=3)OC)N2)N=1)OC

Computed Properties

• Exact Mass: 405.13247072g/mol
• Monoisotopic Mass: 405.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 107Ų

Additional information on 5-(2,3-dimethoxyphenyl)-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid

Introduction to 5-(2,3-dimethoxyphenyl)-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid and Its Significance in Modern Chemical Biology

5-(2,3-dimethoxyphenyl)-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid, identified by its CAS number 1021113-30-3, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the imidazopyridine class, a scaffold that has been extensively studied for its potential biological activities. The presence of multiple aromatic rings substituted with methoxy groups enhances its molecular complexity and suggests a rich interplay of electronic and steric effects, which are critical for its interactions with biological targets.

The imidazopyridine core is a privileged structure in medicinal chemistry, known for its ability to modulate various biological pathways. Specifically, derivatives of this class have shown promise in the development of drugs targeting inflammatory diseases, cancer, and neurological disorders. The 7-carboxylic acid moiety in the molecular structure not only contributes to the compound's solubility but also provides a site for further functionalization, enabling the synthesis of more diverse derivatives with tailored pharmacological properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that selectively target specific enzymes or receptors involved in disease pathways. 5-(2,3-dimethoxyphenyl)-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid has emerged as a promising candidate due to its unique structural features. The dimethoxy and methoxy substituents on the aromatic rings are particularly noteworthy, as they can influence the compound's binding affinity and selectivity by modulating electronic distributions and steric hindrance.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Computational modeling studies have suggested that it may interact with proteins involved in signal transduction and transcriptional regulation. These interactions are crucial for understanding cellular processes and have implications for the development of therapeutic agents that can modulate disease progression. Furthermore, the structural similarity of this compound to known bioactive molecules suggests that it may exhibit analogous biological effects, making it a valuable starting point for further investigation.

Recent experimental studies have begun to explore the pharmacological profile of 5-(2,3-dimethoxyphenyl)-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid. Initial assays have shown that it exhibits inhibitory activity against certain kinases, which are key enzymes in cancer cell proliferation and survival. The mechanism of action appears to involve competitive binding to the ATP-binding site of these kinases, thereby disrupting their function. This finding aligns with the growing interest in kinase inhibitors as therapeutic agents for various cancers.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step organic transformations, including cyclization reactions and functional group interconversions. Advances in synthetic methodology have enabled more efficient and scalable production processes, which are essential for both academic research and industrial applications. For instance, catalytic methods have been developed to streamline certain steps in the synthesis, reducing reaction times and improving yields.

The potential applications of 5-(2,3-dimethoxyphenyl)-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid extend beyond oncology. Preliminary data suggest that it may also have anti-inflammatory properties by modulating cytokine production and immune cell signaling. This dual functionality makes it an attractive candidate for treating inflammatory diseases such as rheumatoid arthritis and autoimmune disorders. Additionally, its ability to cross the blood-brain barrier has raised hopes for its use in neurodegenerative diseases like Alzheimer's and Parkinson's.

The development of novel drug candidates relies heavily on high-throughput screening (HTS) technologies to identify compounds with desirable biological activity. 5-(2,3-dimethoxyphenyl)-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid has been incorporated into several HTS campaigns aimed at discovering new therapeutic agents. These efforts have yielded valuable insights into its potential applications and have guided further optimization efforts.

In conclusion,5-(2,3-dimethoxyphenyl)-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid (CAS no 1021113-30-3) represents a significant advancement in chemical biology research. Its unique structural features make it a versatile scaffold for developing drugs targeting various diseases. As research continues to uncover new biological activities and synthetic strategies for this compound,its importance in pharmaceutical development is expected to grow exponentially.